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Abstract

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Isopropyl 2-hydroxy-4-methylpentanoate. It includes a summary of its known
characteristics, a detailed experimental protocol for its synthesis via Fischer esterification, and
a discussion of its spectroscopic properties. This document is intended to serve as a
foundational resource for professionals in research and drug development who are interested
in this molecule.

Core Physical and Chemical Properties

Isopropyl 2-hydroxy-4-methylpentanoate, also known as the isopropyl ester of leucic acid, is
an organic compound with the chemical formula COH1803.[1] While extensive experimental
data for this specific ester is not readily available in public literature, its fundamental properties
can be summarized.

Table 1: Physical and Chemical Properties of Isopropyl 2-hydroxy-4-methylpentanoate
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Property Value Source
Molecular Formula C9H1803 [1]
Molecular Weight 174.24 g/mol [1]

CAS Number 156276-25-4 [21[3]

Isopropyl 2-hydroxy-4-
IUPAC Name POpYL-YEroxy [1]
methylpentanoate

Computed XLogP3 1.6 [1]

Computed Hydrogen Bond

1 [1]
Donor Count
Computed Hydrogen Bond 3 o
Acceptor Count
Computed Rotatable Bond

5 [1]

Count

Synthesis Protocol: Fischer Esterification

The synthesis of Isopropyl 2-hydroxy-4-methylpentanoate can be achieved through the
Fischer esterification of 2-hydroxy-4-methylpentanoic acid with isopropanol in the presence of
an acid catalyst. This reversible reaction requires conditions that favor the formation of the
ester product.

General Principles

Fischer esterification is an acid-catalyzed condensation reaction between a carboxylic acid and
an alcohol. To drive the equilibrium towards the ester, an excess of one of the reactants
(typically the alcohol) is used, and/or the water formed during the reaction is removed.[4]

Experimental Methodology

The following is a generalized protocol for the synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate based on standard Fischer esterification procedures.[4]

Materials:
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2-hydroxy-4-methylpentanoic acid

Isopropanol (anhydrous)

Concentrated sulfuric acid (H2S0a) or other suitable acid catalyst (e.g., p-toluenesulfonic
acid)

Sodium bicarbonate (NaHCOs3), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-
hydroxy-4-methylpentanoic acid in an excess of anhydrous isopropanol. The isopropanol
often serves as both the reactant and the solvent.

Slowly and cautiously add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.

Heat the mixture to reflux and maintain this temperature for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess isopropanol under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate.

Wash the organic layer sequentially with a saturated solution of sodium bicarbonate to
neutralize the acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude Isopropyl 2-hydroxy-4-
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methylpentanoate.

e The crude product may be further purified by distillation under reduced pressure or by
column chromatography.

Diagram 1: Experimental Workflow for the Synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate

Caption: A flowchart illustrating the key stages in the synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate.

Spectroscopic Data

Detailed experimental spectroscopic data for Isopropyl 2-hydroxy-4-methylpentanoate is not
widely published. However, based on its chemical structure, the expected spectral
characteristics can be predicted. For comparison, data for the closely related methyl 2-hydroxy-
4-methylpentanoate is available and provides a useful reference. For this methyl analog,
characteristic IR peaks would be expected for the hydroxyl and carbonyl groups, and its mass
spectrum would show fragmentation patterns corresponding to its structure.[5]

Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological
activity or involvement in signaling pathways of Isopropyl 2-hydroxy-4-methylpentanoate. A
related compound, the isopropyl ester of 2-hydroxy-4-(methylthio)butanoic acid (HMBI), is
known to be used as a methionine supplement in animal feed and can influence the ruminal
microbiome in livestock.[6][7] However, any extrapolation of this activity to Isopropyl 2-
hydroxy-4-methylpentanoate would be purely speculative without further research.

Conclusion

This technical guide has summarized the currently available information on the physical and
chemical properties of Isopropyl 2-hydroxy-4-methylpentanoate. While some fundamental
data has been established, there is a clear need for further experimental investigation to
determine its precise physical constants, detailed spectroscopic characteristics, and to explore
its potential biological activities. The provided synthesis protocol offers a reliable method for
obtaining this compound for further study.
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Diagram 2: Logical Relationship of Synthesis Components

Caption: The key components and products of the Fischer esterification for Isopropyl 2-
hydroxy-4-methylpentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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